Cas no 674788-53-5 (1-ethyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one)

1-Ethyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one is a heterocyclic compound featuring a fused pyrazolo-pyrimidinone core. Its structure is characterized by a nitrogen-rich aromatic system, which imparts potential utility in pharmaceutical and agrochemical research. The ethyl substitution at the 1-position enhances lipophilicity, potentially improving bioavailability and metabolic stability. This scaffold is of interest due to its resemblance to purine bases, making it a candidate for modulating biological targets such as kinases or phosphodiesterases. The compound’s synthetic versatility allows for further functionalization, enabling structure-activity relationship studies. Its well-defined chemical properties and stability under standard conditions make it suitable for exploratory applications in medicinal chemistry and drug development.

1-ethyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one structure

674788-53-5 structure

Product Name:1-ethyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one

CAS No:674788-53-5

MF:C₇H₈N₄O

MW:164.164620399475

MDL:MFCD04050119

CID:1088561

PubChem ID:135619706

Update Time:2025-05-27

1-ethyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
- 1-ethyl-1,6-dihydro-7H-Pyrazolo[4,3-d]pyrimidin-7-one
- 1-ethyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
- MFCD04050119
- 1-ethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
- AKOS000314084
- LS-06495
- FT-0708690
- F50559
- SCHEMBL570257
- 1-ethyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
- 1-Ethyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol
- SCHEMBL18742148
- GADJXPHMYICMLZ-UHFFFAOYSA-N
- EN300-230980
- 674788-53-5
- DA-29433
- ALBB-021577
- STK351238
- 7H-pyrazolo[4,3-d]pyrimidin-7-one, 1-ethyl-1,6-dihydro-
- 1-ethyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one
- MDL： MFCD04050119
- Inchi： 1S/C7H8N4O/c1-2-11-6-5(3-10-11)8-4-9-7(6)12/h3-4H,2H2,1H3,(H,8,9,12)
- InChI Key： GADJXPHMYICMLZ-UHFFFAOYSA-N
- SMILES： O=C1C2=C(C=NN2CC)N=CN1

Computed Properties

Exact Mass: 164.06981089g/mol
Monoisotopic Mass: 164.06981089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 59.3Å²

1-ethyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E902640-25mg	1-ethyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one	674788-53-5		25mg	$ 70.00	2022-06-05
TRC	E902640-50mg	1-ethyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one	674788-53-5		50mg	$ 95.00	2022-06-05
TRC	E902640-250mg	1-ethyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one	674788-53-5		250mg	$ 340.00	2022-06-05
Chemenu	CM268718-5g	1-Ethyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one	674788-53-5	95%	5g	$***	2023-03-30
abcr	AB412909-500 mg	1-Ethyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one	674788-53-5		500MG	€313.80	2022-08-31
abcr	AB412909-1 g	1-Ethyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one	674788-53-5		1g	€406.00	2023-04-24
abcr	AB412909-5 g	1-Ethyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one	674788-53-5		5g	€1074.00	2023-04-24
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC11545-5g	1-ethyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol	674788-53-5	95%	5g	$1850	2023-09-07
Matrix Scientific	080314-500mg	1-Ethyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one	674788-53-5		500mg	$336.00	2023-09-06
Matrix Scientific	080314-1g	1-Ethyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one	674788-53-5		1g	$420.00	2023-09-06